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Compound of Interest

Compound Name: 2,2-Dimethylhexanamide

Cat. No.: B8490282

Disclaimer: This document provides a comprehensive guide to the safe handling of 2,2-
Dimethylhexanamide for researchers, scientists, and drug development professionals.
Specific safety and toxicological data for 2,2-Dimethylhexanamide is limited. Therefore, the
information presented herein is largely based on the available data for its structural isomer,
N,N-Dimethylhexanamide, and general safety principles for substituted amides. It is imperative
to treat 2,2-Dimethylhexanamide as a compound with unknown toxicity and to handle it with
the utmost care, employing rigorous safety protocols.

Physicochemical and Toxicological Data

The following tables summarize the known physical, chemical, and toxicological properties of
N,N-Dimethylhexanamide, which should be considered as indicative for 2,2-
Dimethylhexanamide until specific data becomes available.

Table 1: Physical and Chemical Properties of N,N-Dimethylhexanamide
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Property Value Reference
Molecular Formula C8H17NO [1]
Molecular Weight 143.23 g/mol [1]
Physical State Liquid [2]
Boiling Point 80 °C @ 1 mmHg [2]
Specific Gravity 0.89 g/cm?3 [2]

Table 2: Toxicological Data for N,N-Dimethylhexanamide

Hazard Classification

Precautionary
Reference
Statement

o Category 4: Harmful if
Acute Oral Toxicity
swallowed

P264: Wash face,
hands and any
exposed skin
thoroughly after
handling.P270: Do not
eat, drink or smoke
when using this
product.P301+P317:
IF SWALLOWED: Get
medical help.P330:
Rinse mouth.P501:

[2](3]

Dispose of
contents/container to
an approved waste

disposal plant.

Table 3: Exposure Controls and Personal Protective Equipment for N,N-Dimethylhexanamide
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Exposure Control Recommendation Standard Reference
) ) Ensure adequate
Engineering Controls o - [4]
ventilation.

Tightly fitting safety
) o EN 166 (EU) or
Eye/Face Protection goggles with side- [3]
_ NIOSH (US)
shields.

Wear fire/flame
Skin Protection resistant and - [3]

impervious clothing.

) Chemical-resistant
Hand Protection - [4]
gloves.

Use a full-face

respirator if exposure

Respiratory Protection  limits are exceeded or [3]
irritation is

experienced.

Experimental Protocols

Detailed experimental protocols for the synthesis or handling of 2,2-Dimethylhexanamide are
not widely available. The following is a generalized protocol for the safe handling of a research-
grade chemical with unknown toxicity, based on standard laboratory practices.

Protocol 1: General Laboratory Handling of 2,2-Dimethylhexanamide
e Preparation:
o Conduct a thorough risk assessment before commencing any work.

o Ensure a calibrated analytical balance and all necessary glassware are clean, dry, and
readily available inside a certified chemical fume hood.

o Prepare a quench solution appropriate for amides (e.g., a solution of a mild oxidizing
agent) and a spill kit.
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» Personal Protective Equipment (PPE):

o Don a full-length, flame-resistant laboratory coat.

o Wear chemical-resistant gloves (nitrile or neoprene).

o Wear tightly sealed chemical safety goggles and a face shield.
» Handling and Dispensing:

o All manipulations of 2,2-Dimethylhexanamide, including weighing and dilutions, must be
performed within a certified chemical fume hood.

o Use a disposable weighing boat or creased weighing paper to handle the solid.
o If transferring as a liquid, use a calibrated micropipette with filtered tips.
o Keep the primary container sealed when not in use.

» Waste Disposal:

o Dispose of all contaminated materials (gloves, weighing boats, pipette tips) in a dedicated,
sealed hazardous waste container.

o Liquid waste containing 2,2-Dimethylhexanamide should be collected in a clearly
labeled, sealed waste bottle.

o Follow all institutional and local regulations for hazardous waste disposal.
e Decontamination:

o Wipe down all surfaces inside the fume hood with an appropriate solvent (e.g., 70%
ethanol) upon completion of work.

o Thoroughly wash hands with soap and water after removing gloves.

Visualized Workflows and Relationships
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The following diagrams illustrate key logical workflows for ensuring safety when handling 2,2-
Dimethylhexanamide.
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 2,2-Dimethylhexanamide.

Immediate Actions

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Inhalation:
Move to fresh air.

Seek Immediate

Exposure Occurs Medical Attention

Eye Contact:
Rinse with water for 15 min.

Skin Contact:
Wash with soap and water for 15 min.

Click to download full resolution via product page

Caption: First aid response plan for exposure to 2,2-Dimethylhexanamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,2-Dimethylhexanamide: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8490282#2-2-dimethylhexanamide-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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